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Abstract
Methyl adamantane-1-carboxylate, an ester derivative of adamantane-1-carboxylic acid, is a

key intermediate in the synthesis of various pharmacologically active compounds and

advanced materials. Its solubility characteristics in organic solvents are critical for reaction

kinetics, purification processes, and formulation development. This technical guide provides a

comprehensive overview of the solubility of methyl adamantane-1-carboxylate, including its

physicochemical properties and a detailed experimental protocol for the quantitative

determination of its solubility. Due to the limited availability of specific quantitative solubility data

in public literature, this guide also presents an inferred qualitative solubility profile based on the

principles of organic chemistry and data from related adamantane derivatives.

Introduction
Adamantane and its derivatives are of significant interest in medicinal chemistry and materials

science due to their rigid, lipophilic, and three-dimensional cage structure. Methyl
adamantane-1-carboxylate serves as a versatile building block for introducing the adamantyl

moiety into larger molecules, which can enhance thermal stability, lipophilicity, and biological

activity. A thorough understanding of its solubility in various organic solvents is paramount for

optimizing synthetic routes, developing purification strategies, and formulating drug delivery
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systems. This document aims to provide a detailed technical resource on the solubility of

methyl adamantane-1-carboxylate for professionals in the field.

Physicochemical Properties of Methyl Adamantane-
1-Carboxylate
A summary of the key physicochemical properties of methyl adamantane-1-carboxylate is

presented in Table 1. These properties influence its solubility behavior. The compound is a solid

at room temperature and possesses a nonpolar adamantane core with a moderately polar

ester group.

Table 1: Physicochemical Properties of Methyl Adamantane-1-Carboxylate

Property Value Reference(s)

CAS Number 711-01-3 [1][2]

Molecular Formula C₁₂H₁₈O₂ [1][3]

Molecular Weight 194.27 g/mol [3]

Appearance Off-white powder/solid [1]

Melting Point 37 °C

Boiling Point 79 °C at 1 mmHg [2]

Density 1.13 g/cm³ [1]

Solubility Profile
Qualitative Solubility
While specific quantitative solubility data for methyl adamantane-1-carboxylate is scarce in

peer-reviewed literature, a qualitative assessment can be made based on its chemical

structure. The molecule consists of a large, nonpolar adamantane cage and a polar ester

functional group. This amphiphilic nature suggests it will be most soluble in solvents of

intermediate polarity or in nonpolar solvents that can accommodate the bulky hydrocarbon

cage.
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Table 2: Inferred Qualitative Solubility of Methyl Adamantane-1-Carboxylate in Common

Organic Solvents
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Solvent Class Example Solvents Expected Solubility Rationale

Nonpolar Aprotic Hexane, Toluene Good

The large, nonpolar

adamantane moiety is

expected to interact

favorably with

nonpolar solvents.

Halogenated
Chloroform,

Dichloromethane
Good

These solvents are

known to be effective

for a wide range of

organic compounds,

including those with

moderate polarity.

Ethers
Diethyl ether,

Tetrahydrofuran (THF)
Moderate to Good

These solvents have a

moderate polarity that

can solvate both the

nonpolar and polar

parts of the molecule.

Ketones Acetone Moderate

The polarity of

acetone should allow

for some degree of

solvation of the ester

group.

Esters Ethyl Acetate Good

"Like dissolves like"

principle suggests

good solubility in a

solvent with a similar

functional group.

Polar Aprotic

Dimethylformamide

(DMF), Dimethyl

sulfoxide (DMSO)

Moderate

The high polarity of

these solvents may

effectively solvate the

ester group, but less

so the adamantane

cage.
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Polar Protic Methanol, Ethanol Poor to Moderate

The hydrogen-

bonding capability of

alcohols may not be

as effective in

solvating the bulky,

nonpolar adamantane

structure.

Aqueous Water Poor

The molecule is

predominantly

nonpolar and lacks

significant hydrogen

bonding capacity,

leading to low water

solubility.

Quantitative Solubility Determination
To obtain precise solubility data, a standardized experimental protocol is necessary. The

following section outlines a detailed methodology for the quantitative determination of methyl
adamantane-1-carboxylate solubility in various organic solvents.

Experimental Protocol for Quantitative Solubility
Determination
This protocol describes the isothermal shake-flask method, a common and reliable technique

for determining the solubility of a solid in a liquid.

Materials and Equipment
Methyl adamantane-1-carboxylate (high purity)

Selected organic solvents (analytical grade)

Analytical balance (± 0.1 mg)

Vials with screw caps
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Constant temperature incubator/shaker or water bath

Syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV)

or Gas Chromatography (GC) system.

Experimental Workflow
The overall workflow for the experimental determination of solubility is depicted in the following

diagram.

Preparation of
Supersaturated Solution

Equilibration at
Constant Temperature

Incubate Filtration of
Saturated Solution

Sample Quantification of
Solute Concentration

Analyze
Solubility Calculation

Data

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.

Detailed Procedure
Preparation of Supersaturated Solution:

Add an excess amount of methyl adamantane-1-carboxylate to a vial containing a

known volume or mass of the desired organic solvent. The excess solid is crucial to

ensure that a saturated solution is formed.

Seal the vial tightly to prevent solvent evaporation.

Equilibration:

Place the vial in a constant temperature shaker or water bath set to the desired

temperature (e.g., 25 °C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is

reached. The time required for equilibration should be determined empirically by taking
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measurements at different time points until the concentration of the solute in the solution

remains constant.

Sample Collection and Filtration:

Once equilibrium is established, allow the vial to stand undisturbed at the constant

temperature for a short period to allow the excess solid to settle.

Carefully withdraw a sample of the supernatant using a syringe.

Immediately filter the sample through a syringe filter into a clean, pre-weighed vial. This

step is critical to remove any undissolved solid particles.

Quantification:

Accurately weigh the vial containing the filtered saturated solution.

Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a

temperature that will not cause the solute to sublime or decompose.

Once the solvent is completely removed, re-weigh the vial containing the dry methyl
adamantane-1-carboxylate residue.

Alternatively, for more precise measurements, especially for low solubilities, an analytical

technique such as HPLC or GC can be used. Prepare a calibration curve using standard

solutions of known concentrations. Dilute the filtered saturated solution with a suitable

solvent to a concentration that falls within the linear range of the calibration curve and

analyze the sample.

Solubility Calculation:

Gravimetric Method:

Mass of solute = (Mass of vial + residue) - Mass of empty vial

Mass of solvent = (Mass of vial + solution) - (Mass of vial + residue)

Solubility ( g/100 g solvent) = (Mass of solute / Mass of solvent) * 100
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Chromatographic Method:

Determine the concentration of the diluted solution from the calibration curve.

Calculate the concentration of the original saturated solution by accounting for the

dilution factor.

Express the solubility in the desired units (e.g., mg/mL, mol/L).

Logical Relationships in Solubility
The solubility of a compound is governed by a complex interplay of factors related to the solute

and the solvent. The following diagram illustrates the key relationships influencing the solubility

of methyl adamantane-1-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b026534?utm_src=pdf-body
https://www.benchchem.com/product/b026534?utm_src=pdf-custom-synthesis
https://www.hsppharma.com/apis-and-intermediates/methyl-1methyl-1-adamantane-carboxylate-cas.html
https://www.hsppharma.com/apis-and-intermediates/methyl-1methyl-1-adamantane-carboxylate-cas.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8291220.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds021753
https://www.benchchem.com/product/b026534#solubility-of-methyl-adamantane-1-carboxylate-in-organic-solvents
https://www.benchchem.com/product/b026534#solubility-of-methyl-adamantane-1-carboxylate-in-organic-solvents
https://www.benchchem.com/product/b026534#solubility-of-methyl-adamantane-1-carboxylate-in-organic-solvents
https://www.benchchem.com/product/b026534#solubility-of-methyl-adamantane-1-carboxylate-in-organic-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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